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Compound of Interest

Compound Name: obsidian

Cat. No.: B1174111 Get Quote

For researchers, scientists, and drug development professionals, the unique properties of

obsidian, a naturally occurring volcanic glass, can be of significant interest. However, its

handling requires stringent safety protocols to mitigate potential hazards. This guide provides

essential safety and logistical information, including operational and disposal plans, to ensure

the well-being of laboratory personnel.

The primary hazards associated with obsidian are physical, stemming from its extremely sharp

edges and the potential for inhalation of fine dust when cut, ground, or fractured.[1][2]

Adherence to proper personal protective equipment (PPE) and handling procedures is

paramount to prevent injuries and respiratory irritation.

Hazard Analysis and Personal Protective Equipment
A thorough risk assessment should be conducted before any procedure involving obsidian.

The primary risks include deep lacerations from sharp fragments and respiratory tract irritation

from airborne particles.[1][2] While obsidian itself is not classified as a carcinogen, the dust it

generates is considered a "Particulate Not Otherwise Regulated (PNOR)," with established

occupational exposure limits.[1]

Table 1: Occupational Exposure Limits for Particulates Not Otherwise Regulated (PNOR)
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Regulatory Body
Exposure Limit (Total
Dust)

Exposure Limit
(Respirable Fraction)

OSHA (PEL) 15 mg/m³ (TWA) 5 mg/m³ (TWA)

NIOSH (REL) 15 mg/m³ (TWA) 5 mg/m³ (TWA)

Data sourced from NIST

Safety Data Sheet for Obsidian

Rock.[1]

TWA: Time-Weighted Average

over an 8-hour workday.

Based on these hazards, the following PPE is mandatory when handling obsidian, particularly

when performing operations that may generate dust or sharp fragments:

Table 2: Recommended Personal Protective Equipment (PPE) for Handling Obsidian
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Body Part Recommended PPE Rationale

Eyes/Face
Splash-resistant safety

goggles with a face shield

Protects against flying particles

and dust that can cause

irritation or severe eye

damage.[1]

Hands

Cut-resistant gloves (e.g.,

Kevlar®) or chemical-resistant

gloves

Prevents deep lacerations from

extremely sharp edges.[2][3]

Respiratory NIOSH-approved respirator

Required if the work generates

dust (e.g., cutting, grinding) to

prevent inhalation of fine

particles. A respiratory

protection program that meets

OSHA 29 CFR 1910.134

should be followed.[1][4]

Body
Laboratory coat or other

protective clothing

Protects the skin from sharp

fragments and dust. The

selection should be based on

the specific task and risks

involved.[1]

Feet Closed-toe shoes

Standard laboratory practice to

protect against falling objects

and spills.

Operational Protocol for Handling Obsidian
A systematic approach is crucial for safely handling obsidian in a laboratory setting. The

following step-by-step protocol outlines the key stages from preparation to disposal.

Experimental Workflow for Safe Obsidian Handling
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1. Preparation

2. Handling & Processing

3. Decontamination & Cleanup

4. Waste Disposal

5. Post-Handling

Designate & Prepare Work Area

Don Appropriate PPE

Handle with Care (Avoid Direct Contact)

Process in Ventilated Area (if applicable)

Wet-Wipe Surfaces

HEPA Vacuum if Necessary

Place Sharp Fragments in Sharps Container

Bag Contaminated Materials

Dispose as per Institutional Guidelines

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of obsidian in a laboratory setting.
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Detailed Methodologies:

Preparation:

Designate a specific work area for handling obsidian.

Ensure the area is clean and free of clutter.

If any processing that creates dust is to be performed, ensure a local exhaust ventilation

system is in place and functioning correctly.[1]

Before handling the material, all personnel must don the appropriate PPE as outlined in

Table 2.

Handling and Processing:

Always handle obsidian with care, being mindful of its sharp edges.[2]

Use forceps or other tools to manipulate smaller pieces whenever possible.

If cutting, grinding, or any other mechanical processing is necessary, it should be

performed in a well-ventilated area, preferably within a fume hood or using a wet-cutting

method to minimize dust generation.[5]

Decontamination and Cleanup:

After handling, decontaminate the work surface.

Use a wet-wiping method to clean surfaces to avoid making dust airborne.

If a significant amount of dust has been generated, use a HEPA-filtered vacuum for

cleanup.[6] Do not use dry sweeping.

Waste Disposal:

All sharp obsidian fragments must be disposed of in a designated sharps container to

prevent injury to custodial staff.
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Contaminated materials, such as wipes and used PPE, should be placed in a sealed bag.

Dispose of all waste in accordance with your institution's hazardous waste disposal

guidelines.

Post-Handling:

After completing the work and cleanup, carefully remove PPE.

Wash hands thoroughly with soap and water.

Emergency Procedures
In the event of an incident, the following procedures should be followed:

Cuts and Lacerations: Apply direct pressure to the wound and seek immediate medical

attention. Due to the sharpness of obsidian, cuts can be deeper than they appear.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes at an eyewash station and seek medical attention.[1]

Inhalation: If dust is inhaled and respiratory irritation occurs, move to an area with fresh air. If

symptoms persist, seek medical attention.[4]

By implementing these safety measures and operational plans, researchers can safely work

with obsidian while minimizing the risk of injury and exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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